Cas no 1805580-71-5 (5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-hydroxypyridine)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-hydroxypyridine
• CAS No: 1805580-71-5
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4881657
• Update Time: 2025-06-29

5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-hydroxypyridine

• Inchi： 1S/C7H5ClF3NO/c8-1-3-2-12-5(7(10)11)6(13)4(3)9/h2,7,13H,1H2
• InChI Key： IPWDSQMHFQSWLF-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-hydroxypyridine

5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-hydroxypyridine: A Comprehensive Overview

The compound 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-hydroxypyridine, with the CAS number 1805580-71-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of pyridine derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The structure of this molecule is characterized by a pyridine ring with multiple substituents, including a chloromethyl group at position 5, a difluoromethyl group at position 2, a fluoro group at position 4, and a hydroxyl group at position 3. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of pyridine derivatives like 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-hydroxypyridine in the development of novel pharmaceutical agents. The presence of the hydroxyl group at position 3 introduces hydrogen bonding capabilities, which can enhance the bioavailability of the compound. Additionally, the chloromethyl and difluoromethyl groups provide opportunities for further functionalization, enabling researchers to explore its potential as a precursor for more complex molecules. For instance, recent research has demonstrated that this compound can serve as an intermediate in the synthesis of bioactive compounds with antiviral and anticancer properties.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-hydroxypyridine typically involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and selectivity. One notable approach involves the use of transition metal catalysts to facilitate key transformations, such as cross-coupling reactions or electrophilic substitutions. These methods not only ensure the efficient construction of the pyridine ring but also allow for precise control over the placement of substituents. The development of greener synthetic routes has also been a focus in recent years, driven by the increasing demand for sustainable chemical processes.

In terms of applications, this compound has shown promise in several areas. In agriculture, it has been investigated as a potential precursor for herbicides and fungicides due to its ability to interact with key biological targets. In the pharmaceutical industry, its unique structure makes it a candidate for drug design programs targeting various diseases. Furthermore, its electronic properties suggest potential applications in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-hydroxypyridine. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for understanding its behavior in different chemical environments. These studies have also highlighted its potential as a building block for more complex architectures in supramolecular chemistry.

The environmental impact and toxicity profile of this compound are also areas of active research. Given its chemical structure, it is important to assess its potential risks to human health and ecosystems. Recent toxicological studies have focused on evaluating its acute and chronic toxicity levels under various exposure conditions. These studies are essential for ensuring safe handling and application practices in industrial settings.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-hydroxypyridine represents a valuable addition to the arsenal of pyridine derivatives available to researchers and industry professionals. Its unique structure, coupled with recent advances in synthesis and application development, positions it as a key player in diverse fields ranging from drug discovery to materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing both scientific knowledge and practical innovations.